Cas no 81254-04-8 (1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, mo nohydrobromide)

• Product Name: 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, mo nohydrobromide
• CAS No: 81254-04-8
• MF: C₁₆H₁₇BrN₂O₂
• MW: 349.222383260727
• CID: 986565
• PubChem ID: 149902
• Update Time: 2025-04-20

1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, mo nohydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, mo nohydrobromide
• 2-[2-(dimethylamino)ethyl]benzo[de]isoquinoline-1,3-dione,hydrobromide
• 2-(2-(Dimethylamino)ethyl)-1H-benz(de)isoquinoline-1,3(2H)-dione monohydrobromide
• 81254-04-8
• DTXSID80230989
• 1H-Benz(de)isoquinoline-1,3(2H)-dione, 2-(2-(dimethylamino)ethyl)-, monohydrobromide

• Inchi： 1S/C16H16N2O2.BrH/c1-17(2)9-10-18-15(19)12-7-3-5-11-6-4-8-13(14(11)12)16(18)20;/h3-8H,9-10H2,1-2H3;1H
• InChI Key： VBBFHAUZNRDCBA-UHFFFAOYSA-N
• SMILES： Br.O=C1C2=CC=CC3=CC=CC(C(N1CCN(C)C)=O)=C23

Computed Properties

• Exact Mass: 348.04700
• Monoisotopic Mass: 348.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 42.31000
• LogP: 2.47240